Cas no 244257-63-4 (6-Iodo-7-methoxyisoquinoline)

• Product Name: 6-Iodo-7-methoxyisoquinoline
• CAS No: 244257-63-4
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD28661576
• CID: 4642200
• PubChem ID: 22631371
• Update Time: 2025-06-14

6-Iodo-7-methoxyisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-iodo-7-methoxyisoquinoline
• 6-iodo-7-methoxy isoquinoline
• Isoquinoline, 6-iodo-7-methoxy-
• 6-iodoisoquinolin-7-ol
• AS-59584
• SCHEMBL6768743
• VWNBYMCAENDETE-UHFFFAOYSA-N
• 244257-63-4
• AKOS037645276
• CS-0092017
• DB-108127
• 6-Iodo-7-methoxyisoquinoline

• MDL： MFCD28661576
• Inchi： 1S/C10H8INO/c1-13-10-5-8-6-12-3-2-7(8)4-9(10)11/h2-6H,1H3
• InChI Key： VWNBYMCAENDETE-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CN=CC=2C=C1OC

Computed Properties

• Exact Mass: 284.96506g/mol
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 22.1

Additional information on 6-Iodo-7-methoxyisoquinoline

Recent Advances in the Study of 6-Iodo-7-methoxyisoquinoline (CAS: 244257-63-4)

6-Iodo-7-methoxyisoquinoline (CAS: 244257-63-4) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique isoquinoline scaffold, has been the subject of numerous studies aimed at exploring its biological activities, synthetic routes, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 6-Iodo-7-methoxyisoquinoline, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic pathway that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproduct formation. This advancement is expected to facilitate large-scale production and further pharmacological evaluations of the compound.

In terms of biological activity, 6-Iodo-7-methoxyisoquinoline has demonstrated promising results as a kinase inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 revealed that this compound exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study employed in vitro assays and molecular docking simulations to elucidate the binding mechanisms, providing a foundation for future drug development efforts.

Another area of interest is the compound's potential role in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated the neuroprotective effects of 6-Iodo-7-methoxyisoquinoline in models of Alzheimer's disease. The findings suggested that the compound could mitigate oxidative stress and reduce amyloid-beta aggregation, two key pathological features of the disease. These results open new avenues for therapeutic intervention, although further in vivo studies are warranted.

Despite these promising developments, challenges remain in the clinical translation of 6-Iodo-7-methoxyisoquinoline. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward preclinical trials.

In conclusion, 6-Iodo-7-methoxyisoquinoline (CAS: 244257-63-4) represents a versatile scaffold with significant potential in drug discovery. Recent research has shed light on its synthetic accessibility, biological activities, and therapeutic applications, paving the way for future investigations. Continued exploration of this compound is likely to yield valuable insights and contribute to the development of novel treatments for various diseases.